Cas no 1353956-05-4 (Ethyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester)

• Product Name: Ethyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester
• CAS No: 1353956-05-4
• MF: C₁₅H₂₂N₂O₂
• MW: 262.347383975983
• CID: 2158193
• Update Time: 2025-10-29

Ethyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester Chemical and Physical Properties

Names and Identifiers

• Ethyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester
• benzyl ethyl(pyrrolidin-2-ylmethyl)carbamate
• (S)-BENZYL ETHYL(PYRROLIDIN-2-YLMETHYL)CARBAMATE
• AM92738
• ethylpyrrolidin-2-ylmethylcarbamic acid benzyl ester

• Inchi： 1S/C15H22N2O2/c1-2-17(11-14-9-6-10-16-14)15(18)19-12-13-7-4-3-5-8-13/h3-5,7-8,14,16H,2,6,9-12H2,1H3
• InChI Key： RNIXVZPLHGJCSB-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N(CC)CC1CCCN1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 277
• Topological Polar Surface Area: 41.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyloxycarbonyls

Additional information on Ethyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester

Ethyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester: A Comprehensive Overview

The compound with CAS No. 1353956-05-4, commonly referred to as Ethyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a pyrrolidine ring with a carbamate group and a benzyl ester moiety. The pyrrolidine ring is a five-membered nitrogen-containing heterocycle, while the carbamate group and benzyl ester contribute to its functional versatility.

Recent studies have highlighted the potential of Ethyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester in various applications, particularly in the development of advanced materials and drug delivery systems. Researchers have explored its ability to act as a versatile building block in organic synthesis, enabling the creation of complex molecular architectures. For instance, its pyrrolidine ring has been shown to enhance the stability and bioavailability of certain drug molecules when incorporated into their structures.

The synthesis of Ethyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester involves a multi-step process that typically begins with the preparation of pyrrolidine derivatives. Recent advancements in catalytic methods have allowed for more efficient and environmentally friendly syntheses, reducing the overall cost and improving the scalability of production. These methods often utilize transition metal catalysts or enzymes to facilitate key transformations, such as the formation of the carbamate group and the coupling with the benzyl ester moiety.

One of the most promising applications of this compound lies in its use as a precursor for bioactive molecules. By modifying the substituents on the pyrrolidine ring or the benzyl ester group, chemists can tailor its properties to suit specific biological targets. For example, derivatives of this compound have been investigated for their potential as inhibitors of key enzymes involved in metabolic disorders, such as diabetes and obesity.

In addition to its role in drug discovery, Ethyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester has also found applications in materials science. Its ability to form stable polymers or self-assembled structures makes it a valuable component in the development of advanced materials for electronics, optics, and energy storage devices. Recent research has focused on optimizing its properties for these applications, such as improving its thermal stability or enhancing its compatibility with other materials.

The structural versatility of this compound is further exemplified by its ability to participate in various chemical reactions, such as nucleophilic substitutions, additions, and cyclizations. These reactions enable chemists to incorporate it into a wide range of molecular frameworks, from small organic molecules to large biomolecules like peptides and nucleic acids.

From an environmental standpoint, there is growing interest in understanding the degradation pathways of Ethyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester and its derivatives. Researchers are exploring how these compounds behave in different environmental conditions, such as soil, water, and air, to assess their potential impact on ecosystems. This knowledge is crucial for developing sustainable practices for their production and use.

In conclusion, Ethyl-pyrrolidin-2-ylmethyl-carbamic acid benzyl ester (CAS No. 1353956-05-4) is a multifaceted compound with a wide range of applications across various scientific disciplines. Its unique structure and functional groups make it an invaluable tool for researchers seeking to develop innovative solutions in chemistry, biology, and materials science. As ongoing research continues to uncover new insights into its properties and potential uses, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological progress.